N-{[(2-phenylethyl)amino]carbonothioyl}cyclohexanecarboxamide

• IUPAC Name: N-(2-phenylethylcarbamothioyl)cyclohexanecarboxamide
• InChI: InChI=1S/C16H22N2OS/c19-15(14-9-5-2-6-10-14)18-16(20)17-12-11-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-12H2,(H2,17,18,19,20)
• InChI Key: AYBDQSDHOFXERF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC(=S)NCCC2=CC=CC=C2
• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol

Description

N-{[(2-phenylethyl)amino]carbonothioyl}cyclohexanecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as PACE and is a derivative of cyclohexanecarboxamide. PACE has been found to have a wide range of biochemical and physiological effects, making it a promising compound for various research applications.

Mechanism of Action

The mechanism of action of PACE is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This leads to a reduction in inflammation and oxidative stress, which can help to prevent or treat various diseases.
Biochemical and Physiological Effects
PACE has been found to have a range of biochemical and physiological effects in the body. It has been shown to reduce inflammation, oxidative stress, and cell damage, which can help to prevent or treat various diseases. PACE has also been found to have neuroprotective effects, which could make it a potential treatment for neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of PACE for use in lab experiments is its wide range of potential applications. It has been found to have a range of biochemical and physiological effects, making it a versatile compound for various research applications. However, one limitation of PACE is its relatively high cost, which could limit its use in large-scale experiments.

Future Directions

There are many potential future directions for research on PACE. One area of interest is in the development of new drugs based on PACE. Researchers are also interested in exploring the potential use of PACE in the treatment of various diseases, including arthritis, cardiovascular disease, and neurological disorders. Additionally, there is interest in further exploring the mechanism of action of PACE and its potential interactions with other compounds in the body.

Synthesis Methods

The synthesis of PACE involves the reaction of cyclohexanecarboxamide with (2-phenylethyl)isothiocyanate. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure the desired product is obtained. The purity of the final product is critical for its use in scientific research, and various purification methods have been developed to achieve this.

Scientific Research Applications

PACE has been found to have a range of potential applications in scientific research. One of the most promising areas of research is in the development of new drugs for the treatment of various diseases. PACE has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of conditions such as arthritis and cardiovascular disease.